Cas no 483310-74-3 (2-({1-[(furan-2-yl)methyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-({1-[(furan-2-yl)methyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one
• CAS No: 483310-74-3
• MF: C₂₁H₂₃N₃O₂S
• MW: 381.491223573685
• CID: 5454104
• PubChem ID: 3868395
• Update Time: 2025-10-21

2-({1-[(furan-2-yl)methyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS024477385
• F2964-2314
• 2-[1-(furan-2-ylmethyl)-5-phenylimidazol-2-yl]sulfanyl-1-piperidin-1-ylethanone
• 2-({1-[(furan-2-yl)methyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one
• 2-((1-(furan-2-ylmethyl)-5-phenyl-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone
• Oprea1_393760
• 483310-74-3
• 2-[[1-(2-Furanylmethyl)-5-phenyl-1H-imidazol-2-yl]thio]-1-(1-piperidinyl)ethanone

• Inchi： 1S/C21H23N3O2S/c25-20(23-11-5-2-6-12-23)16-27-21-22-14-19(17-8-3-1-4-9-17)24(21)15-18-10-7-13-26-18/h1,3-4,7-10,13-14H,2,5-6,11-12,15-16H2
• InChI Key： FTHFCWHIDCRQGX-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CSC1N(CC2=CC=CO2)C(C2=CC=CC=C2)=CN=1

Computed Properties

• Exact Mass: 381.15109816g/mol
• Monoisotopic Mass: 381.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 619.1±65.0 °C(Predicted)
• pka: 4.40±0.34(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-({1-[(furan-2-yl)methyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 483310-74-3 and Product Name: 2-({1-[(furan-2-yl)methyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one

The compound with the CAS number 483310-74-3 and the product name 2-({1-[(furan-2-yl)methyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric moieties, including a furan ring, a phenyl group, an imidazole scaffold, and a piperidine moiety, suggests a multifaceted interaction profile that could be exploited for therapeutic purposes.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel pharmaceutical agents. The furan ring in this compound is particularly noteworthy, as it is known to exhibit significant biological activity across various therapeutic domains. Furan derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a methyl group at the 2-position of the furan ring further enhances its pharmacological potential by modulating electronic and steric properties, thereby influencing binding affinity to biological targets.

The imidazole scaffold is another critical component of this compound, contributing to its overall pharmacological profile. Imidazole derivatives are well-documented for their role in a wide range of biological processes, including enzyme inhibition and receptor binding. Specifically, the 5-phenyl substitution on the imidazole ring introduces additional complexity and may enhance solubility and metabolic stability, which are crucial factors in drug development. This structural feature aligns with current trends in medicinal chemistry, where optimizing physicochemical properties is essential for achieving desirable pharmacokinetic profiles.

The sulfanyl group connecting the imidazole ring to the rest of the molecular structure is another key feature that warrants discussion. Sulfanyl groups are known to participate in hydrogen bonding interactions, which can significantly influence binding affinity and selectivity. In this context, the sulfanyl linkage may facilitate specific interactions with biological targets, thereby enhancing the compound's therapeutic efficacy. Furthermore, the presence of a piperidine moiety at the other end of the molecule adds another layer of complexity. Piperidine derivatives are frequently incorporated into drug molecules due to their ability to improve oral bioavailability and metabolic stability.

From a synthetic perspective, the synthesis of this compound presents several challenges due to its complex structural architecture. However, advances in synthetic methodologies have made it possible to construct such intricate molecules with increasing efficiency. The use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, has been instrumental in assembling the various fragments of this molecule into a coherent structure. These techniques not only improve yield but also allow for greater control over regioselectivity and stereoselectivity.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties in vitro. The combination of pharmacophoric moieties may result in dual-target inhibition or modulatory effects on multiple signaling pathways. For instance, the furan ring and imidazole scaffold could interact with enzymes or receptors involved in inflammatory responses or cancer progression. The phenyl group may further enhance binding affinity by providing additional hydrophobic interactions. Additionally, the sulfanyl group could participate in hydrogen bonding with polar residues on biological targets.

Recent research has also explored the potential applications of this compound in preclinical models. Animal studies have indicated that it may possess therapeutic benefits in conditions such as inflammation or cancer. These findings are particularly encouraging given the growing interest in developing small-molecule inhibitors that target multiple disease pathways simultaneously. The ability of this compound to interact with diverse biological targets makes it a promising candidate for further development.

The development of novel pharmaceutical agents requires a thorough understanding of their chemical properties and biological effects. Computational modeling techniques have been increasingly employed to predict how these compounds will behave within biological systems. By leveraging molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into binding interactions at an atomic level. This information is invaluable for optimizing lead structures and improving drug-like properties.

Regulatory considerations also play a crucial role in bringing such compounds to market. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical products meet stringent quality standards before they are released for clinical use. Additionally, rigorous toxicological studies are essential to assess safety profiles and identify potential side effects. These steps are critical for ensuring that patients receive safe and effective treatments.

Looking ahead, future research on this compound will likely focus on refining its pharmacological profile through structural modifications. By systematically altering substituents or functional groups, researchers can fine-tune its activity against specific targets while maintaining favorable pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies will be essential for advancing these studies from bench to bedside.

In conclusion,2-({1-[(furan-2-yl)methyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one (CAS No. 483310-74-3) represents a significant contribution to pharmaceutical chemistry due to its complex structure and multifaceted pharmacological potential. Its unique combination of heterocyclic moieties offers opportunities for developing novel therapeutic agents with broad applications across various medical fields.